Cas no 56601-42-4 (Cyclopropyl isothiocyanate)

• Product Name: Cyclopropyl isothiocyanate
• CAS No: 56601-42-4
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD00040874
• CID: 56985
• PubChem ID: 329762869
• Update Time: 2025-06-15

Cyclopropyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl isothiocyanate
• Isothiocyanatocyclopropane
• Cyclopropylisothiocyanate
• AM20080903
• cyclopropyl iso-thiocyanate
• BDBM447822
• STR08030
• Q27160228
• DTXSID90205168
• A852794
• RCK2DWK2N7
• SY062141
• AB2796
• 56601-42-4
• Cyclopropane, isothiocyanato-
• US10689367, Example 148.0
• CHEBI:88382
• isothiocyanato-cyclopropane
• Isothiocyanatocyclopropane #
• NS00033546
• FT-0624291
• MFCD00040874
• EINECS 260-278-6
• EN300-01262
• Methylbutyrate
• I1121
• GEO-00892
• F9995-4196
• Cyclopropyl isothiocyanate, 97%
• BB 0258506
• AKOS000212501
• DB-023267
• ALBB-013133
• BBL015244

• MDL： MFCD00040874
• Inchi： 1S/C4H5NS/c6-3-5-4-1-2-4/h4H,1-2H2
• InChI Key： JGFBQFKZKSSODQ-UHFFFAOYSA-N
• SMILES： S=C=NC1CC1
• BRN： 3600974

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: liquid
• Density: 1.053 g/mL at 25 °C
• Boiling Point: 57-59 ºC
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.552
• PSA: 44.45000
• LogP: 1.25160
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Cyclopropyl isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H301,H314,H331
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：3286
• WGK Germany：3
• Hazard Category Code： 10-23/25-34
• Safety Instruction： S45-S38-S36/37/39-S28A-S26-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R10; R23/25; R34
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cyclopropyl isothiocyanate

Introduction to Cyclopropyl isothiocyanate (CAS No. 56601-42-4)

Cyclopropyl isothiocyanate, with the chemical formula C₃H₃NS and CAS number 56601-42-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound features a cyclopropyl group attached to an isothiocyanate functional group, making it a versatile intermediate in the development of various chemical applications. Its unique structural properties have garnered considerable attention from researchers exploring novel synthetic pathways and bioactive molecules.

The isothiocyanate group (-N=C=S) in Cyclopropyl isothiocyanate is renowned for its reactivity, particularly in forming covalent bonds with nucleophiles such as amines, alcohols, and thiols. This reactivity makes it an invaluable building block in medicinal chemistry, where it is often employed to construct complex molecular frameworks. Recent studies have highlighted its role in the synthesis of bioactive scaffolds, including potential pharmacophores for drug discovery.

In the context of modern pharmaceutical research, Cyclopropyl isothiocyanate has been investigated for its potential applications in the development of novel therapeutic agents. Its ability to undergo nucleophilic addition reactions allows for the facile introduction of diverse functional groups, enabling the creation of structurally diverse libraries for high-throughput screening. This attribute has made it a focal point in efforts to identify compounds with desirable biological activities.

One of the most compelling aspects of Cyclopropyl isothiocyanate is its utility in constructing thiazole derivatives, which are known for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the cyclopropyl moiety into these derivatives can modulate their pharmacokinetic and pharmacodynamic profiles, potentially enhancing their therapeutic efficacy.

Recent advancements in synthetic methodologies have further expanded the applications of Cyclopropyl isothiocyanate. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations, allowing researchers to access previously inaccessible derivatives with greater ease. These developments have opened new avenues for exploring the chemical space encompassed by this versatile intermediate.

The compound's reactivity also extends to its participation in cycloaddition reactions, such as [3+2] cycloadditions with azomethine ylides and other dipolar intermediates. These reactions are particularly valuable in constructing heterocyclic frameworks with potential biological relevance. The cyclopropyl group's strain can influence the regioselectivity and stereoselectivity of these reactions, providing chemists with powerful tools to tailor molecular architectures.

In addition to its synthetic utility, Cyclopropyl isothiocyanate has been explored for its role in materials science. Its ability to form stable adducts with various ligands has led to investigations into its potential as a precursor for functional materials. These materials may find applications in areas such as catalysis, sensors, and electronic devices, highlighting the broad interdisciplinary relevance of this compound.

The safety profile of Cyclopropyl isothiocyanate is another critical consideration in its application. While it possesses reactivity that necessitates careful handling under controlled conditions, its use in well-ventilated environments and with appropriate protective measures ensures that researchers can leverage its synthetic potential without compromising safety standards.

Future research directions may focus on optimizing synthetic routes to Cyclopropyl isothiocyanate, aiming for higher yields and reduced byproduct formation. Additionally, exploring its applications in green chemistry initiatives could lead to more sustainable methodologies for producing this valuable intermediate.

In conclusion, Cyclopropyl isothiocyanate (CAS No. 56601-42-4) represents a fascinating compound with extensive applications across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its contributions to advancing scientific knowledge and innovation.